Cas no 1603896-38-3 ((E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid)

• Product Name: (E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid
• CAS No: 1603896-38-3
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5579929
• Update Time: 2025-07-19

(E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(4-hydroxy-3-methyl-1-piperidinyl)-4-oxo-
• (E)-4-(4-Hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic Acid
• (E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid

• Inchi： 1S/C10H15NO4/c1-7-6-11(5-4-8(7)12)9(13)2-3-10(14)15/h2-3,7-8,12H,4-6H2,1H3,(H,14,15)
• InChI Key： TXXAPXPQNURTFR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC(N1CCC(O)C(C)C1)=O

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 458.2±45.0 °C(Predicted)
• pka: 3.91±0.10(Predicted)

Additional information on (E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid

Recent Advances in the Study of (E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid (CAS: 1603896-38-3)

The compound (E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid (CAS: 1603896-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of (E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and reproducibility. The researchers employed a combination of microwave-assisted synthesis and chiral resolution techniques to achieve high yields and enantiomeric purity, which are critical for its potential use in drug development.

Pharmacological evaluations of (E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid have revealed its potent inhibitory effects on specific enzymatic targets. For instance, a recent in vitro study indicated that this compound exhibits strong inhibition against matrix metalloproteinases (MMPs), which are implicated in various pathological conditions, including cancer metastasis and inflammatory diseases. The IC50 values reported in these studies suggest that it could serve as a lead compound for the development of novel MMP inhibitors.

In addition to its enzymatic inhibition, (E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid has also been investigated for its anti-inflammatory and anti-cancer properties. Preclinical studies using animal models of rheumatoid arthritis demonstrated that this compound significantly reduces pro-inflammatory cytokine levels and attenuates joint inflammation. Furthermore, in vitro assays with cancer cell lines showed dose-dependent cytotoxicity, particularly in cells with high MMP expression, suggesting a potential dual mechanism of action.

Despite these promising findings, challenges remain in the development of (E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Recent advancements in computational modeling and high-throughput screening are expected to accelerate these efforts, providing deeper insights into the compound's therapeutic potential.

In conclusion, (E)-4-(4-hydroxy-3-methylpiperidin-1-yl)-4-oxobut-2-enoic acid (CAS: 1603896-38-3) represents a promising candidate for further drug development. Its unique chemical structure and multifaceted pharmacological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacokinetic properties and validating its efficacy in clinical settings to fully realize its therapeutic potential.